Cas no 543713-33-3 ((3-(2-Fluorophenyl)isoxazol-5-yl)methanamine)

• Product Name: (3-(2-Fluorophenyl)isoxazol-5-yl)methanamine
• CAS No: 543713-33-3
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• MDL: MFCD06738518
• CID: 823318
• PubChem ID: 45602051
• Update Time: 2025-04-19

(3-(2-Fluorophenyl)isoxazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-(2-Fluorophenyl)isoxazol-5-yl)methanamine
• [3-(2-fluorophenyl)-1,2-oxazol-5-yl]methanamine
• 1-[3-(2-FLUOROPHENYL)-5-ISOXAZOLYL]METHANAMINE
• ANW-66145
• CTK8C1271
• SBB026730
• STK510151
• SureCN2120898
• 3-(2-Fluorophenyl)isoxazole-5-methanamine
• CS-0269561
• SCHEMBL2120898
• SY262172
• 543713-33-3
• MFCD06738518
• AKOS013464442
• C-[3-(2-FLUORO-PHENYL)-ISOXAZOL-5-YL]-METHYLAMINE
• EN300-380517
• 1-[3-(2-fluorophenyl)-1,2-oxazol-5-yl]methanamine
• AB27297
• DB-071834
• C15960
• 3-(2-FLUOROPHENYL)-5-ISOXAZOLEMETHANAMINE
• DTXSID50671249

• MDL： MFCD06738518
• Inchi： 1S/C10H9FN2O/c11-9-4-2-1-3-8(9)10-5-7(6-12)14-13-10/h1-5H,6,12H2
• InChI Key： LTQAXBKYVMMKCG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=C(CN)ON=1

Computed Properties

• Exact Mass: 192.07000
• Monoisotopic Mass: 192.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 1

Experimental Properties

• Density: 1.24
• Boiling Point: 332.5°C at 760 mmHg
• Flash Point: 154.9°C
• Refractive Index: 1.554
• PSA: 52.05000
• LogP: 2.63970
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(3-(2-Fluorophenyl)isoxazol-5-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)